Cas no 50920-65-5 (1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 50920-65-5
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD00156147
• CID: 89609
• PubChem ID: 354334738
• Update Time: 2025-04-18

1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic acid
• Ethylmethylpyrazolecarboxylicacid
• 1-Ethyl-3-methylpyrazole-5-carboxylic Acid
• 2-ethyl-5-methylpyrazole-3-carboxylic acid
• 1-ethyl-3-methyl-1H-pyrazol-5-carboxylic acid
• 2-Aethyl-5-methyl-2H-pyrazol-3-carbonsaeure
• 2-ethyl-5-methyl-2H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-5-carboxylic acid, 1-ethyl-3-methyl-
• Maybridge1_008579
• 1-ETHYL-3-METHYL-1H-PYRAZOLE-5-CARBOXYLICACID
• HMS565N21
• VFMGOJUUTAPPDA-UHFFFAOYSA-N
• STR05902
• STK346771
• SBB005436
• BBL010154
• SPB 0
• SY027472
• 50920-65-5
• FS-1496
• Z992722198
• EN300-64227
• HY-22365
• SCHEMBL710008
• AMY12288
• F8880-0414
• AKOS000441668
• E1228
• SR-01000640535-1
• MFCD00156147
• CS-0040900
• CCG-51224
• DTXSID90372501
• BB 0219205
• 1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic acid, 97%
• P15301
• FT-0607747
• SPB 01840
• 2-Ethyl-5-methyl-pyrazole-3-carboxylic acid
• ALBB-029063
• DB-019165

• MDL： MFCD00156147
• Inchi： 1S/C7H10N2O2/c1-3-9-6(7(10)11)4-5(2)8-9/h4H,3H2,1-2H3,(H,10,11)
• InChI Key： VFMGOJUUTAPPDA-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)=NN1CC)=O

Computed Properties

• Exact Mass: 154.07400
• Monoisotopic Mass: 154.074227566 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: Not determined
• XLogP3: 1.4
• Molecular Weight: 154.17
• Topological Polar Surface Area: 55.1

Experimental Properties

• Color/Form: powder
• Density: 1.2±0.1 g/cm3
• Melting Point: 142.0 to 146.0 deg-C
• Boiling Point: 308.5℃/760mmHg
• Flash Point: 140.4°C
• PSA: 55.12000
• LogP: 0.90960
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26-S37/39
• RTECS：UQ6407500
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters